2-(4,4-Diethylazepan-1-yl)butanoic acid

• IUPAC Name: 2-(4,4-diethylazepan-1-yl)butanoic acid
• InChI: InChI=1S/C14H27NO2/c1-4-12(13(16)17)15-10-7-8-14(5-2,6-3)9-11-15/h12H,4-11H2,1-3H3,(H,16,17)
• InChI Key: NTWHTQOXHQGIEY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N1CCCC(CC1)(CC)CC
• Molecular Formula: C14H27NO2
• Molecular Weight: 241.37 g/mol

Description

2-(4,4-Diethylazepan-1-yl)butanoic acid is a structurally unique compound featuring a seven-membered azepane ring substituted with two ethyl groups at the 4-position, linked to a butanoic acid moiety.

Preparation Methods

The synthesis of 2-(4,4-Diethylazepan-1-yl)butanoic acid can be achieved through several synthetic routes. One common method involves the reaction of 4,4-diethylazepane with butanoic acid under specific reaction conditions. The reaction typically requires a catalyst and may involve steps such as esterification, reduction, and purification to obtain the final product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-(4,4-Diethylazepan-1-yl)butanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens, acids, and bases.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction may produce alcohols.

Scientific Research Applications

2-(4,4-Diethylazepan-1-yl)butanoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(4,4-Diethylazepan-1-yl)butanoic acid involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

2-(Azepan-1-yl)butanoic Acid

• Key Differences : Lacks the 4,4-diethyl substitution on the azepane ring.
• Impact : Reduced lipophilicity (predicted logP ~1.2 vs. ~2.8 for the diethyl variant), leading to lower membrane permeability in vitro .
• Pharmacological Relevance : Unsubstituted azepane derivatives show moderate GABA receptor binding in rodent studies, suggesting the diethyl groups in the target compound may enhance receptor affinity through steric or electronic effects.

3-(2-Methyl-1,3-thiazol-4-yl)benzoic Acid ()

• Structure : Aromatic benzoic acid with a thiazole substituent.
• However, the azepane-based structure of 2-(4,4-Diethylazepan-1-yl)butanoic acid provides greater conformational adaptability for binding to flexible protein pockets .

Functional Analogues

Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid) ()

• Structure: Phenolic acid with a propenoic acid chain.
• Comparison: Caffeic acid’s polar hydroxyl groups confer antioxidant properties, whereas the diethylazepane moiety in the target compound suggests non-polar interactions dominate. Caffeic acid is widely used in supplements and cosmetics, while 2-(4,4-Diethylazepan-1-yl)butanoic acid’s applications remain exploratory, likely in neurological drug development .

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	Predicted logP	Melting Point (°C)
2-(4,4-Diethylazepan-1-yl)butanoic acid	285.4	2.8	Not reported
2-(Azepan-1-yl)butanoic acid	199.3	1.2	135–137 (est.)
3-(2-Methyl-1,3-thiazol-4-yl)benzoic acid	219.26	1.5	139.5–140

Research Findings and Limitations

• Synthetic Challenges : The diethyl substitution complicates purification compared to simpler azepane derivatives, with yields rarely exceeding 40% in preliminary studies .
• Biological Data Gaps: No in vivo toxicity or pharmacokinetic data are available for 2-(4,4-Diethylazepan-1-yl)butanoic acid, unlike caffeic acid, which has extensive safety profiles .
• Opportunities : Hybrid molecules combining the azepane core with thiazole rings (as in ) could merge flexibility and π-stacking capabilities for enhanced drug design.